Cas no 288399-61-1 (4H-1-Benzopyran-3-carboxaldehyde,6-(1,1-dimethylethyl)-4-oxo-)

288399-61-1 structure
Product name:4H-1-Benzopyran-3-carboxaldehyde,6-(1,1-dimethylethyl)-4-oxo-
4H-1-Benzopyran-3-carboxaldehyde,6-(1,1-dimethylethyl)-4-oxo- Chemical and Physical Properties
Names and Identifiers
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- 4H-1-Benzopyran-3-carboxaldehyde,6-(1,1-dimethylethyl)-4-oxo-
- 6-tert-butyl-4-oxochromene-3-carbaldehyde
- 6-TERT-BUTYL-3-FORMYLCHROMONE
- 6-tert-butyl-4-oxo-4H-chromene-3-carbaldehyde
- 6-(tert-butyl)-4-oxo-4H-chromene-3-carbaldehyde
- 288399-61-1
- 6-tert-Butyl-4-oxo-4H-1-benzopyran-3-carbaldehyde
- DTXSID00725261
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- Inchi: InChI=1S/C14H14O3/c1-14(2,3)10-4-5-12-11(6-10)13(16)9(7-15)8-17-12/h4-8H,1-3H3
- InChI Key: LSZZADBHAIDFDM-UHFFFAOYSA-N
- SMILES: CC(C1=CC2C(=O)C(C=O)=COC=2C=C1)(C)C
Computed Properties
- Exact Mass: 230.09400
- Monoisotopic Mass: 230.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 47.28000
- LogP: 2.90300
4H-1-Benzopyran-3-carboxaldehyde,6-(1,1-dimethylethyl)-4-oxo- Related Literature
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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S. Ahmed Chem. Commun., 2009, 6421-6423
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Jinlong Zhang,Lu Zhu,Kang Shen,Huameng Yang,Xiao-Chun Hang,Gaoxi Jiang Chem. Sci., 2019,10, 1070-1074
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Naoki Morimoto,Kumika Morioku,Hideyuki Suzuki,Yumi Nakai Chem. Commun., 2017,53, 7226-7229
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5. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
288399-61-1 (4H-1-Benzopyran-3-carboxaldehyde,6-(1,1-dimethylethyl)-4-oxo-) Related Products
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